2-Methyl-2-(6-nitropyridin-3-yl)-propionic acid methyl ester
Cat. No. B8345587
M. Wt: 224.21 g/mol
InChI Key: YSYYVRUNDNJCTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08299077B2
Procedure details
2-Methyl-2-(6-nitropyridin-3-yl)-propionic acid methyl ester (1.88 g, 8.4 mmol) was dissolved in THF and 200 mg of 10% palladium on carbon was added. The reaction was exposed to hydrogen at a pressure of 50 psi for 5 hrs. NMR showed the reduction was incomplete. More palladium on carbon was added and the reaction was exposed to hydrogen again at 50 psi for several hrs. The reaction was filtered through celite and concentrated to give 1.5 g (92%) of 2-(6-amino-pyridin-3-yl)-2-methyl-propionic acid methyl ester which was used without purification.
Quantity
1.88 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:16])[C:4]([CH3:15])([C:6]1[CH:7]=[N:8][C:9]([N+:12]([O-])=O)=[CH:10][CH:11]=1)[CH3:5].[H][H]>C1COCC1.[Pd]>[CH3:1][O:2][C:3](=[O:16])[C:4]([C:6]1[CH:7]=[N:8][C:9]([NH2:12])=[CH:10][CH:11]=1)([CH3:15])[CH3:5]
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Inputs
Step One
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Name
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Quantity
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1.88 g
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Type
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reactant
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Smiles
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COC(C(C)(C=1C=NC(=CC1)[N+](=O)[O-])C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Four
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Name
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Quantity
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200 mg
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Type
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catalyst
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Smiles
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[Pd]
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Step Five
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Name
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Quantity
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0 (± 1) mol
|
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction was filtered through celite and
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C(C)(C)C=1C=NC(=CC1)N)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
